Cas no 698-44-2 (1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-)

• Product Name: 1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-
• CAS No: 698-44-2
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 391232
• PubChem ID: 21813448
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-
• 2-(2-ethyl-4,5-dihydroimidazol-1-yl)ethanol
• DTXSID30618319
• 698-44-2
• SCHEMBL10962557
• 2-(2-Ethyl-4,5-dihydro-1H-imidazol-1-yl)ethan-1-ol

• Inchi： 1S/C7H14N2O/c1-2-7-8-3-4-9(7)5-6-10/h10H,2-6H2,1H3
• InChI Key： KPKVERKDGUMFCY-UHFFFAOYSA-N
• SMILES： OCCN1C(CC)=NCC1

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83